Cas no 1153254-46-6 (4-(5-Bromo-2-fluorophenyl)thiosemicarbazide)

• Product Name: 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide
• CAS No: 1153254-46-6
• MF: C₇H₇BrFN₃S
• MW: 264.117982149124
• MDL: MFCD12137184
• CID: 4573148
• Update Time: 2025-11-06

4-(5-Bromo-2-fluorophenyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(5-bromo-2-fluorophenyl)thiourea
• N-(5-Bromo-2-fluorophenyl)hydrazinecarbothioamide
• 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide

• MDL： MFCD12137184
• Inchi： 1S/C7H7BrFN3S/c8-4-1-2-5(9)6(3-4)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)
• InChI Key： HALQACSMVIQBKZ-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC(Br)=CC=C1F)=S)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide

Research Brief on 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide (CAS: 1153254-46-6) in Chemical Biology and Pharmaceutical Applications

4-(5-Bromo-2-fluorophenyl)thiosemicarbazide (CAS: 1153254-46-6) is a thiosemicarbazide derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Thiosemicarbazides are known for their versatile biological activities, including antimicrobial, antiviral, and anticancer properties. This compound, in particular, has been explored for its unique structural features and reactivity, which make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide, as well as its potential as a building block for more complex molecules. The presence of both bromo and fluoro substituents on the phenyl ring enhances its reactivity, enabling it to participate in various chemical transformations. Researchers have also investigated its interactions with biological targets, such as enzymes and receptors, to elucidate its mechanism of action and therapeutic potential.

One of the key areas of interest is the compound's role in the development of novel anticancer agents. Preliminary studies suggest that 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of key metabolic pathways or induction of apoptosis. Further research is needed to validate these findings and explore its selectivity and safety profile.

In addition to its anticancer potential, this compound has also been studied for its antimicrobial properties. Some reports indicate that it may possess activity against a range of bacterial and fungal pathogens, making it a candidate for the development of new antibiotics. However, more extensive in vitro and in vivo studies are required to confirm its efficacy and optimize its pharmacological properties.

The synthesis of 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide typically involves the reaction of 5-bromo-2-fluorobenzaldehyde with thiosemicarbazide under controlled conditions. Researchers have optimized the reaction parameters to achieve high yields and purity, which are critical for subsequent biological testing. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structure and purity of the compound.

Despite the promising preliminary results, several challenges remain in the development of 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide as a therapeutic agent. These include improving its bioavailability, reducing potential toxicity, and enhancing its target specificity. Future research directions may include structural modifications to address these issues, as well as comprehensive preclinical studies to evaluate its pharmacokinetics and pharmacodynamics.

In conclusion, 4-(5-Bromo-2-fluorophenyl)thiosemicarbazide (CAS: 1153254-46-6) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation in drug discovery. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.